N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C18H21N3O2S2/c1-24-17-15(3-2-7-19-17)18(23)21-8-4-13(5-9-21)11-20-16(22)14-6-10-25-12-14/h2-3,6-7,10,12-13H,4-5,8-9,11H2,1H3,(H,20,22)
• InChI Key: ZLQXAMXUDNYTNU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCC(CC2)CNC(=O)C3=CSC=C3
• Molecular Formula: C18H21N3O2S2
• Molecular Weight: 375.5 g/mol

Description

N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide, also known as MTIP, is a small molecule that has been synthesized for scientific research purposes. It is a potent and selective antagonist of the chemokine receptor CXCR4, which is involved in various biological processes including immune response, inflammation, and cancer metastasis.

Mechanism of Action

N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide acts as a competitive antagonist of CXCR4, binding to the receptor and preventing the binding of its natural ligand, CXCL12. This blocks the downstream signaling pathways activated by CXCR4, including the activation of G proteins and the recruitment of intracellular effectors. The inhibition of CXCR4 signaling by N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide has been shown to have various effects on cellular functions, including the inhibition of cell migration, proliferation, and survival.
Biochemical and Physiological Effects:
N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide has been shown to have various biochemical and physiological effects in different cell types and animal models. It has been reported to inhibit the migration and invasion of cancer cells, reduce inflammation in animal models, and modulate immune response in vitro. N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide has also been shown to induce apoptosis in cancer cells and sensitize them to chemotherapy.

Advantages and Limitations for Lab Experiments

N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide has several advantages for lab experiments, including its high potency and selectivity for CXCR4, its well-defined mechanism of action, and its availability as a commercially available reagent. However, there are also limitations to the use of N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide, including its potential off-target effects, its limited solubility in aqueous solutions, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide in scientific research. One area of interest is the development of N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide derivatives with improved pharmacological properties, such as increased solubility and reduced toxicity. Another area of interest is the investigation of the role of CXCR4 in different disease states, such as cancer, inflammation, and autoimmune disorders. Finally, the use of N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide in combination with other therapeutic agents, such as chemotherapy or immunotherapy, may provide new treatment strategies for various diseases.

Synthesis Methods

The synthesis of N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide involves several steps, including the preparation of the starting materials, the coupling of the piperidine and thiophene rings, and the introduction of the methylthio and nicotinoyl groups. The final product is obtained by purification using column chromatography. The synthesis of N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide has been reported in several scientific journals, and the procedure has been optimized for high yield and purity.

Scientific Research Applications

N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide has been used in various scientific research studies to investigate the role of CXCR4 in different biological processes. It has been shown to inhibit the migration and invasion of cancer cells, reduce inflammation in animal models, and modulate immune response in vitro. N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide has also been used as a tool to study the signaling pathways activated by CXCR4 and its downstream effectors.